Cas no 548785-79-1 (Benzamide, 2-ethoxy-6-methoxy-)

• Product Name: Benzamide, 2-ethoxy-6-methoxy-
• CAS No: 548785-79-1
• MF: C₁₀H₁₃NO₃
• MW: 195.215
• CID: 4032624
• Update Time: 2025-10-21

Benzamide, 2-ethoxy-6-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzamide, 2-ethoxy-6-methoxy-

Additional information on Benzamide, 2-ethoxy-6-methoxy-

Comprehensive Overview of Benzamide, 2-ethoxy-6-methoxy- (CAS No. 548785-79-1)

Benzamide, 2-ethoxy-6-methoxy- (CAS No. 548785-79-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the benzamide derivatives family, known for their versatile applications in drug development and material science. With the increasing demand for novel bioactive molecules, 2-ethoxy-6-methoxybenzamide stands out due to its unique structural features and potential therapeutic properties.

The molecular structure of Benzamide, 2-ethoxy-6-methoxy- incorporates two functional groups: an ethoxy group at the 2-position and a methoxy group at the 6-position of the benzene ring. These substituents enhance the compound's solubility and bioavailability, making it a promising candidate for further studies. Researchers are particularly interested in its role as an intermediate in synthesizing pharmaceutical agents targeting neurological and inflammatory disorders, aligning with current trends in precision medicine.

In recent years, the agrochemical industry has also explored 2-ethoxy-6-methoxybenzamide for its potential as a plant growth regulator or pesticide enhancer. With the global push toward sustainable agriculture, this compound's eco-friendly profile and low toxicity make it an attractive option for developing next-generation crop protection solutions. Its compatibility with integrated pest management (IPM) systems further boosts its market relevance.

From a synthetic chemistry perspective, Benzamide, 2-ethoxy-6-methoxy- is typically prepared via multi-step organic reactions, including etherification and amidation processes. Advanced techniques like green chemistry and catalytic methods are being employed to optimize its production, reducing environmental impact. These innovations align with the growing emphasis on sustainable chemical manufacturing practices.

The compound's physicochemical properties, such as its melting point, solubility, and stability, have been extensively documented. These characteristics are critical for formulators working on drug delivery systems or agrochemical formulations. For instance, the methoxy and ethoxy groups contribute to its lipophilicity, which can influence absorption rates in biological systems—a key consideration for pharmacokinetic studies.

Market analysts highlight the rising demand for benzamide-based compounds in Asia-Pacific and North America, driven by expanding pharmaceutical R&D investments. Benzamide, 2-ethoxy-6-methoxy- is increasingly featured in patent applications, particularly for central nervous system (CNS) drug candidates. This trend reflects broader industry efforts to address unmet medical needs in neurodegenerative diseases.

Quality control protocols for CAS 548785-79-1 emphasize HPLC and GC-MS analysis to ensure purity standards. Regulatory compliance with ICH guidelines and REACH regulations is mandatory for commercial distribution. Suppliers often provide technical datasheets detailing storage conditions (typically cool, dry environments) and handling precautions to maintain compound integrity.

Future research directions for 2-ethoxy-6-methoxybenzamide may explore its structure-activity relationships (SAR) in greater depth, particularly for kinase inhibition or receptor modulation applications. Computational chemistry approaches, including molecular docking studies, could further elucidate its therapeutic potential. Such investigations align with the pharmaceutical industry's shift toward AI-driven drug discovery methodologies.

For researchers sourcing this compound, verification of CAS No. 548785-79-1 authenticity through analytical certificates (CoA) is essential. Reputable suppliers typically offer customized packaging options ranging from milligram to kilogram quantities, catering to both laboratory-scale experiments and industrial-scale production requirements.

Environmental fate studies indicate that Benzamide, 2-ethoxy-6-methoxy- undergoes biodegradation under aerobic conditions, minimizing ecological persistence. This attribute supports its inclusion in green chemistry initiatives and aligns with corporate sustainability goals. Lifecycle assessment (LCA) data may further reinforce its environmental credentials for industrial adoption.

In academic settings, this compound serves as a valuable teaching tool for advanced organic chemistry courses, demonstrating principles of substituent effects and retrosynthetic analysis. Its structural complexity provides excellent case studies for NMR spectral interpretation and reaction mechanism elucidation.

The global market for benzamide derivatives is projected to grow at a CAGR of 5-7% through 2030, with 2-ethoxy-6-methoxybenzamide positioned as a niche but strategically important segment. Partnerships between academic institutions and specialty chemical manufacturers are expected to accelerate innovation in this space, particularly for high-value pharmaceutical intermediates.

For those seeking technical specifications or safety data sheets (SDS) for Benzamide, 2-ethoxy-6-methoxy-, professional chemical databases and supplier portals remain the most reliable sources. Cross-referencing with SciFinder or Reaxys entries ensures access to peer-validated property data and synthetic protocols.